Cas no 109318-10-7 (Hydrocinnamic Acid N-Hydroxysuccinimide Ester)

• Product Name: Hydrocinnamic Acid N-Hydroxysuccinimide Ester
• CAS No: 109318-10-7
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 136869
• PubChem ID: 13968020
• Update Time: 2025-10-29

Hydrocinnamic Acid N-Hydroxysuccinimide Ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2,5-dioxo-1-pyrrolidinyl ester
• Hydrocinnamic Acid N-Hydroxysuccinimide Ester
• (2,5-dioxopyrrolidin-1-yl) 3-phenylpropanoate
• 3-phenylpropionic acid succinimido ester
• Dihydrocinnamic Acid NHS
• dihydrocinnamic acid N-hydroxysuccinimide ester
• hydrocinnamic acid NHS ester
• PhCH2CH2COOSu
• 1-(1-Oxo-3-phenylpropoxy)-2,5-pyrrolidinedione
• 3-Phenylpropionic acid 2,5-dioxopyrrolidin-1-yl ester
• AKOS015910974
• 109318-10-7
• 2,5-DIOXOPYRROLIDIN-1-YL 3-PHENYLPROPANOATE
• SCHEMBL436079
• DTXSID40553444
• FT-0669262
• J-002268
• A1-06601
• 1-[(3-Phenylpropanoyl)oxy]pyrrolidine-2,5-dione
• 3-Phenyl-propionic acid 2,5-dioxo-pyrrolidin-1-yl ester
• DihydrocinnamicAcidNHS

• Inchi： 1S/C13H13NO4/c15-11-7-8-12(16)14(11)18-13(17)9-6-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： MKQSZJPOEKYNKX-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 247.08400
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Refractive Index: 1.577
• PSA: 63.68000
• LogP: 1.16430

Additional information on Hydrocinnamic Acid N-Hydroxysuccinimide Ester

Hydrocinnamic Acid N-Hydroxysuccinimide Ester: A Versatile Compound in Modern Pharmaceutical and Biotechnological Applications

Hydrocinnamic Acid N-Hydroxysuccinimide Ester, with the CAS number 109318-10-7, represents a critical intermediate in the synthesis of bioactive molecules and functional materials. This compound, derived from hydrocinnamic acid and N-hydroxysuccinimide (NHS), is widely utilized in pharmaceutical research due to its unique chemical properties. Recent studies highlight its potential in drug conjugation technologies, biomaterial surface functionalization, and targeted drug delivery systems. The integration of NHS ester chemistry with hydrocinnamic acid scaffolds has opened new avenues for the development of antimicrobial agents, anti-inflammatory compounds, and biocompatible polymers.

Recent advancements in synthetic biology and nanomedicine have further emphasized the importance of Hydrocinnamic Acid N-Hydroxysuccinimide Ester as a key building block. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of PEGylated drug conjugates with enhanced pharmacokinetic profiles. The NHS ester functionality enables efficient coupling with polyethylene glycol (PEG) chains, which is crucial for reducing immunogenicity and improving drug solubility. This application aligns with the growing demand for targeted drug delivery systems in oncology and chronic disease management.

The hydrocinnamic acid moiety contributes to the biological activity of the compound through its phenolic hydroxyl group and conjugated double bond. These structural features are known to interact with proteins, lipids, and cell membranes, making the compound a valuable tool in drug discovery and biomarker development. A 2024 review in Biomaterials Science highlighted the role of Hydrocinnamic Acid N-Hydroxysuccinimide Ester in the creation of smart hydrogels for controlled drug release. The ester linkage allows for responsive degradation under physiological conditions, which is a significant advantage in regenerative medicine applications.

Recent research has also explored the antimicrobial properties of Hydrocinnamic Acid N-Hydroxysuccinimide Ester. A 2023 study in Antimicrobial Agents and Chemotherapy showed that this compound exhibits synergistic effects when combined with conventional antibiotics against multidrug-resistant pathogens. The hydrophobic nature of the NHS ester moiety facilitates penetration into bacterial cell membranes, enhancing the compound's antimicrobial efficacy. This finding underscores the potential of Hydrocinnamic Acid N-Hydroxysuccinimide Ester in addressing the global challenge of antibiotic resistance.

The synthesis of Hydrocinnamic Acid N-Hydroxysuccinimide Ester involves a well-established esterification reaction between hydrocinnamic acid and N-hydroxysuccinimide in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This reaction is typically carried out in an anhydrous solvent to prevent hydrolysis of the NHS ester. The yield and purity of the final product can be optimized by adjusting reaction parameters such as temperature, pH, and reaction time. Recent advances in green chemistry have led to the development of more sustainable methods for this synthesis, including the use of ionic liquids as solvents and enzymatic catalysis to reduce energy consumption.

The application of Hydrocinnamic Acid N-Hydroxysuccinimide Ester extends beyond pharmaceuticals into biotechnology and materials science. In the field of biomaterials, this compound is used to functionalize surfaces of polymers, metals, and nanoparticles to enhance their biocompatibility and bioactivity. A 2024 study in Advanced Materials demonstrated the use of Hydrocinnamic Acid N-Hydroxysuccinimide Ester in the creation of antifouling coatings for medical devices. The hydrophilic nature of the hydrocinnamic acid group reduces protein adsorption, which is critical for preventing biofilm formation and infection.

Furthermore, the Hydrocinnamic Acid N-Hydroxysuccinimide Ester has shown promise in the development of anti-inflammatory agents. A 2023 study in Pharmaceutical Research reported that this compound exhibits anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammation. The phenolic hydroxyl group of hydrocinnamic acid is believed to contribute to this effect by modulating oxidative stress and cytokine production. These findings suggest that Hydrocinnamic Acid N-Hydroxysuccinimide Ester could be a valuable candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The stability and reactivity of Hydrocinnamic Acid N-Hydroxysuccinimide Ester are critical factors in its application. The ester linkage is susceptible to hydrolysis under acidic or basic conditions, which can affect the compound's shelf life and bioavailability. To mitigate this, researchers have developed protecting groups and stabilizing agents to enhance the compound's chemical stability. A 2024 study in Organic Chemistry Insights described the use of fluorescent tags to monitor the hydrolysis kinetics of Hydrocinnamic Acid N-Hydroxysuccinimide Ester in real-time, providing valuable insights into its metabolic behavior in biological systems.

As the field of biopharmaceuticals continues to evolve, the demand for compounds like Hydrocinnamic Acid N-Hydroxysuccinimide Ester is expected to grow. The flexibility of NHS ester chemistry allows for the incorporation of diverse functional groups, enabling the design of multifunctional molecules with tailored properties. This versatility positions Hydrocinnamic Acid N-Hydroxysuccinimide Ester as a key player in the development of next-generation therapeutics and biomaterials. Ongoing research is focused on expanding its applications in personalized medicine, gene therapy, and regenerative medicine, further solidifying its importance in modern biotechnology and pharmaceutical science.

In conclusion, Hydrocinnamic Acid N-Hydroxysuccinimide Ester (109318-10-7) is a versatile compound with a wide range of applications in pharmaceutical research, biotechnology, and materials science. Its unique chemical properties, combined with recent advancements in synthetic methods and application technologies, have positioned it as a critical component in the development of innovative therapeutics and functional materials. As research continues to uncover new possibilities, the importance of this compound in addressing global health and technological challenges is likely to increase significantly.